Cas no 1263279-44-2 ((R)-Methyl 2-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)acetate)

(R)-Methyl 2-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)acetate structure
1263279-44-2 structure
Product Name:(R)-Methyl 2-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)acetate
CAS No:1263279-44-2
MF:C10H18O4
MW:202.247523784637
CID:1082485
PubChem ID:46941593
Update Time:2025-04-20

(R)-Methyl 2-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl 2-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)acetate
    • methyl 2-[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]acetate
    • Methyl (4R)-2,2,5,5-tetramethyl-1,3-dioxolane-4-acetate
    • AKOS015900459
    • DTXSID401203556
    • 1263279-44-2
    • Inchi: 1S/C10H18O4/c1-9(2)7(6-8(11)12-5)13-10(3,4)14-9/h7H,6H2,1-5H3/t7-/m1/s1
    • InChI Key: ZWBQRJPDNIULEJ-SSDOTTSWSA-N
    • SMILES: O1C(C)(C)O[C@H](CC(=O)OC)C1(C)C

Computed Properties

  • Exact Mass: 202.12050905g/mol
  • Monoisotopic Mass: 202.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.8Ų
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